Cas no 1423040-90-7 ((1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 1423040-90-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 4598620
• PubChem ID: 28293875
• Update Time: 2025-05-20

(1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-7-isopropyl-1,2,3,4-tetrahydronaphthalen-1-ol
• 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethyl)-, (1S)-
• (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol

• Inchi： 1S/C13H18O/c1-9(2)11-7-6-10-4-3-5-13(14)12(10)8-11/h6-9,13-14H,3-5H2,1-2H3/t13-/m0/s1
• InChI Key： MMIFFKJOSAREFC-ZDUSSCGKSA-N
• SMILES： [C@@H]1(O)C2=C(C=CC(C(C)C)=C2)CCC1

Additional information on (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol

Comprehensive Overview of (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 1423040-90-7)

(1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol, also known by its CAS number 1423040-90-7, is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydronaphthalenes, which are widely studied for their diverse applications in pharmaceuticals and materials science.

The structure of (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol features a tetrahydronaphthalene core with a chiral center at the 1-position and an isopropyl substituent at the 7-position. The presence of the chiral center imparts enantiomeric specificity to the molecule, which can be crucial for its biological activity and pharmacological properties. The hydroxyl group at the 1-position further enhances the molecule's reactivity and functional versatility.

Recent studies have explored the synthetic routes to produce (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol with high enantiomeric purity. One notable method involves asymmetric hydrogenation of a prochiral ketone precursor using a chiral catalyst. This approach not only ensures high enantiomeric excess but also provides a scalable and cost-effective route for industrial production. The use of advanced catalysts such as ruthenium or iridium complexes has been particularly effective in achieving high yields and selectivity.

In the context of medicinal chemistry, (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol has shown promising activity as a lead compound for drug discovery. Its structural similarity to known bioactive molecules has led researchers to investigate its potential as an inhibitor of various enzymes and receptors. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, it has been shown to exhibit anti-inflammatory properties by modulating key signaling pathways in immune cells.

The pharmacokinetic properties of (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol have also been evaluated in preclinical models. These studies have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

In terms of chemical synthesis and characterization, various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been employed to confirm the structure and purity of (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol. These techniques provide detailed insights into the molecular structure and help ensure that the synthesized compound meets the required standards for pharmaceutical applications.

Furthermore, computational methods such as molecular docking and molecular dynamics simulations have been used to predict the binding modes and interactions of (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol with target proteins. These simulations have provided valuable information on the molecular mechanisms underlying its biological activity and have guided the design of more potent analogs.

The potential applications of (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol extend beyond pharmaceuticals. In materials science, this compound can be used as a building block for the synthesis of advanced materials with unique optical and electronic properties. Its ability to form supramolecular assemblies through non-covalent interactions makes it an attractive candidate for developing functional materials for various applications.

In conclusion, (1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol (CAS No. 1423040-90-7) is a versatile chiral compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new aspects of its structure-function relationships and explore its diverse applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.